Cas no 46331-60-6 (3,5-Dinitrobenzenediazonium)

• Product Name: 3,5-Dinitrobenzenediazonium
• CAS No: 46331-60-6
• MF: C₆H₃N₄O₄
• MW: 195.112420320511
• CID: 2639536
• PubChem ID: 13089019
• Update Time: 2025-04-21

3,5-Dinitrobenzenediazonium Chemical and Physical Properties

Names and Identifiers

• 3,5-Dinitrobenzenediazonium
• 46331-60-6
• SCHEMBL20956863
• DTXSID501310374

• Inchi： 1S/C6H3N4O4/c7-8-4-1-5(9(11)12)3-6(2-4)10(13)14/h1-3H/q+1
• InChI Key： PUPIHIZDSLHKPS-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=C(C=1)[N+](=O)[O-])[N+]#N)=O

Computed Properties

• Exact Mass: 195.01542959Da
• Monoisotopic Mass: 195.01542959Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 120Ų